Cas no 1805504-54-4 (Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate
• CAS No: 1805504-54-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881637
• Update Time: 2025-06-14

Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)6-7(14)4(8(11)12)3-5(10)13-6/h3,8,14H,2H2,1H3
• InChI Key： TUUANSOPLCCBLG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)OCC)C=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate

Recent Advances in the Study of Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate (CAS: 1805504-54-4)

Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate (CAS: 1805504-54-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical compounds. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

The synthesis of Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently, achieving a yield of over 85%. This advancement is critical for scaling up production for further biological testing and potential industrial applications.

In terms of biological activity, preliminary studies have shown that Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study highlighted its potential as a lead compound for developing anti-inflammatory agents, with IC50 values in the low micromolar range against COX-2 and 5-LOX enzymes. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role as a precursor in the synthesis of more complex molecules. Researchers have successfully utilized Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate to construct heterocyclic frameworks with enhanced bioactivity. For instance, a 2024 study in Organic Letters described its use in the synthesis of novel pyridine-based kinase inhibitors, which showed promising activity against cancer cell lines in preclinical models.

Despite these advancements, challenges remain in the development of Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate as a therapeutic agent. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the introduction of additional functional groups to improve these properties while maintaining the compound's bioactivity.

In conclusion, Ethyl 4-(difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxylate (CAS: 1805504-54-4) represents a promising scaffold in medicinal chemistry, with potential applications in anti-inflammatory and anticancer drug development. Continued research into its synthesis, biological activity, and derivatization will be essential to unlock its full therapeutic potential. The compound's versatility and unique structural features make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.